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Compound of Interest

Compound Name: Haloprogin

Cat. No.: B1672930

Essential Safety and Handling Guide for
Haloprogin

This document provides immediate and essential safety, handling, and disposal information for
Haloprogin, tailored for researchers, scientists, and drug development professionals.
Following these procedural guidelines is critical for ensuring laboratory safety.

Physicochemical and Toxicological Data

A summary of key quantitative data for Haloprogin is presented below for easy reference.
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Property Value Reference
Molecular Formula C9HA4CI3IO [1112]
Molecular Weight 361.39 g/mol [2]

Melting Point 113.5-115°C [31[4]
Boiling Point 391.9°C at 760 mmHg [31[5]

Flash Point 190.8°C [3][5]
Solubility Insoluble in water [4]
Appearance Solid [3]

Acute Toxicity (LD50, mice) >3 g/kg.(oral and s.c.); 510 [2]

mg/kg (i.p.)

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Haloprogin to prevent skin and

eye contact, and inhalation.[3]
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PPE Category Item Specification Rationale

Double gloving is

) recommended.[6]
) Chemical- o Prevents dermal
Hand Protection ) Nitrile or other )
impermeable gloves ] ] absorption.[3]
resistant material.

Powder-free.[7]

Lint-free, low-

) ) permeability fabric Protects skin from
) Protective disposable ) )
Body Protection with a solid front, long  splashes and
own
g sleeves, and tight- contamination.
fitting cuffs.[6]
Goggles should be
worn for eye )
] Protects against
Eye and Face Safety goggles and protection. A face ]
) ) ) ] accidental splashes to
Protection face shield shield provides a full
) the eyes and face.[3]
range of protection
against splashes.[7]
Use when handling o ) )
_ _ Minimizes inhalation
) ) N95 or higher the powder form or if ) ]
Respiratory Protection ) of airborne particles.
respirator dust/aerosols may be

3]
generated.[7]

Operational Plan: Handling and Storage

Engineering Controls:

« Handle Haloprogin in a well-ventilated place, such as a chemical fume hood, to avoid the
formation of dust and aerosols.[3]

¢ Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]
Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable liners.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.chemicalbook.com/msds/haloprogin.htm
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.chemicalbook.com/msds/haloprogin.htm
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.chemicalbook.com/msds/haloprogin.htm
https://www.benchchem.com/product/b1672930?utm_src=pdf-body
https://www.chemicalbook.com/msds/haloprogin.htm
https://www.chemicalbook.com/msds/haloprogin.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize exposure to dust.

e Solution Preparation: When preparing solutions, add Haloprogin to the solvent slowly to
avoid splashing.

» Decontamination: After handling, decontaminate all surfaces, equipment, and glassware.
Wipe down the work area with an appropriate cleaning agent.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[6]
Storage:

o Store Haloprogin in a tightly sealed container in a cool, dry, and well-ventilated area.
o Protect from light, as the compound is photosensitive.[2]

e For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month.[8]

Disposal Plan

Proper disposal of Haloprogin and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

Waste Segregation:

» All disposable materials that have come into contact with Haloprogin, including gloves,
gowns, and absorbent pads, should be considered hazardous waste.

o Place these materials in a designated, sealed, and clearly labeled hazardous waste
container.[9]

Disposal of Unused Haloprogin:

» Take-Back Programs: The preferred method of disposal is through a community-based drug
take-back program.[10]

» Household Trash Disposal (if no take-back program is available):
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o Do not flush down the sink or toilet.[10]
o Remove the Haloprogin from its original container.

o Mix it with an undesirable substance such as used coffee grounds or kitty litter to make it
less appealing to children and pets.[10]

o Place the mixture in a sealable bag, can, or other container to prevent leakage.[10]

o Before discarding the original container, remove or scratch out all identifying information
from the label.[10]

Disposal of Contaminated Solvents:

o Collect all waste solvents in a designated, properly labeled, and sealed hazardous waste
container.

» Dispose of the solvent waste through a certified chemical waste management company.[11]

Experimental Workflow for Handling Haloprogin

The following diagram illustrates the standard workflow for safely handling Haloprogin in a
laboratory setting.
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Caption: Workflow for Safe Handling of Haloprogin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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